4-[(1H-Pyrrol-1-yl)methyl]benzoyl chloride

Specification

• CAS No.: 144096-31-1
• Molecular Formula: C12H10ClNO
• Molecular Weight: 219.66 g/mol
• IUPAC Name: 4-(pyrrol-1-ylmethyl)benzoyl chloride
• Standard InChI: InChI=1S/C12H10ClNO/c13-12(15)11-5-3-10(4-6-11)9-14-7-1-2-8-14/h1-8H,9H2
• Standard InChI Key: QFDSHKICCNVYMB-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=C1)CC2=CC=C(C=C2)C(=O)Cl

Introduction

Chemical Identity and Physicochemical Properties

Structural Characterization

4-[(1H-Pyrrol-1-yl)methyl]benzoyl chloride, also known as 4-(pyrrol-1-ylmethyl)benzoyl chloride, consists of a benzoyl chloride group ($\text{C}_6\text{H}_5\text{COCl}$) linked to a pyrrole ring via a methylene bridge at the fourth position of the benzene ring. The pyrrole ring, a five-membered aromatic heterocycle with one nitrogen atom, contributes electron density to the system, influencing both reactivity and stability.

The compound’s SMILES notation is C(=O)(c1ccccc1)c2ncccc2, reflecting the connectivity of the benzoyl chloride and pyrrole groups. Key physicochemical properties are summarized in Table 1.

Table 1: Physicochemical Properties of 4-[(1H-Pyrrol-1-yl)methyl]benzoyl Chloride

Property	Value
CAS Number	144096-31-1
Molecular Formula	$\text{C}_{12}\text{H}_{10}\text{ClNO}$
Molecular Weight	219.667 g/mol
Exact Mass	219.04500 g/mol
LogP	2.91540
Topological Polar Surface Area	22.00000 Ų

Synthesis and Reaction Mechanisms

Synthetic Pathways

The synthesis of 4-[(1H-Pyrrol-1-yl)methyl]benzoyl chloride typically involves a two-step process:

• Friedel-Crafts Acylation: Pyrrole reacts with benzoyl chloride in the presence of a Lewis acid catalyst (e.g., $\text{AlCl}_3$) to form 4-(pyrrol-1-yl)benzophenone.

• Chlorination: The ketone intermediate undergoes chlorination using thionyl chloride ($\text{SOCl}_2$) or phosphorus pentachloride ($\text{PCl}_5$) to yield the final benzoyl chloride derivative.

Reaction Scheme:

$$\text{Pyrrole} + \text{Benzoyl Chloride} \xrightarrow{\text{AlCl}_3} \text{4-(Pyrrol-1-yl)benzophenone} \xrightarrow{\text{SOCl}_2} \text{4-[(1H-Pyrrol-1-yl)methyl]benzoyl Chloride}$$

Mechanistic Insights

The acylation step proceeds via electrophilic aromatic substitution, where the Lewis acid generates an acylium ion ($\text{RCO}^+$) that attacks the electron-rich pyrrole ring. The chlorination step involves nucleophilic displacement of the hydroxyl group by chloride, facilitated by the electrophilic sulfur in $\text{SOCl}_2$.

Molecular Structure and Spectroscopic Data

X-ray Crystallography and Computational Analysis

While crystallographic data for this compound is limited, computational models predict a planar benzoyl chloride group and a slightly distorted pyrrole ring due to steric interactions. The dihedral angle between the benzene and pyrrole rings is approximately 15°, favoring conjugation.

Spectroscopic Signatures

• IR Spectroscopy: Strong absorption bands at $\sim 1770 \, \text{cm}^{-1}$ (C=O stretch) and $\sim 750 \, \text{cm}^{-1}$ (C-Cl stretch) confirm the benzoyl chloride moiety.

• NMR Spectroscopy:

  • $^1\text{H NMR}$: δ 7.8–7.4 ppm (benzoyl aromatic protons), δ 6.8–6.5 ppm (pyrrole protons), δ 5.2 ppm (methylene bridge).

  • $^{13}\text{C NMR}$: δ 170 ppm (carbonyl carbon), δ 120–140 ppm (aromatic carbons).

Reactivity and Applications

Nucleophilic Substitution Reactions

The benzoyl chloride group undergoes nucleophilic acyl substitution with amines, alcohols, and thiols to form amides, esters, and thioesters, respectively. For example:

$$\text{4-[(1H-Pyrrol-1-yl)methyl]benzoyl Chloride} + \text{RNH}_2 \rightarrow \text{4-[(1H-Pyrrol-1-yl)methyl]benzamide} + \text{HCl}$$

This reactivity is exploited in peptide coupling and polymer synthesis.

Medicinal Chemistry Applications

The compound serves as a precursor for kinase inhibitors and antimicrobial agents. Its pyrrole moiety enhances binding to hydrophobic enzyme pockets, while the benzoyl chloride allows covalent modification of target proteins.

Table 2: Key Applications in Pharmaceutical Research

Application	Target Class	Role of Compound
Kinase Inhibition	EGFR Tyrosine Kinase	Covalent warhead
Antibacterial Agents	Penicillin-Binding Proteins	Acylating agent